Cas no 2228395-64-8 (1-2-(1-phenyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(1-phenyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine
• CAS No: 2228395-64-8
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 6004114
• PubChem ID: 165679017
• Update Time: 2025-06-15

1-2-(1-phenyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-phenyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine
• EN300-1862612
• 2228395-64-8
• 1-[2-(1-phenyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-amine

• Inchi： 1S/C14H17N3/c15-14(8-9-14)7-6-12-10-16-17(11-12)13-4-2-1-3-5-13/h1-5,10-11H,6-9,15H2
• InChI Key： DTWUXQYIPMQOSU-UHFFFAOYSA-N
• SMILES： NC1(CCC2C=NN(C3C=CC=CC=3)C=2)CC1

Computed Properties

• Exact Mass: 227.142247555g/mol
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-2-(1-phenyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine

Introduction to 1-2-(1-phenyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine (CAS No. 2228395-64-8)

1-2-(1-phenyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2228395-64-8, belongs to a class of molecules that incorporate both pyrazole and cyclopropane moieties, which are known for their versatility in drug design. The presence of these functional groups makes it a promising candidate for further investigation in medicinal chemistry.

The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, and it is widely recognized for its role in various pharmacological applications. Its structural framework allows for easy modifications, making it a valuable scaffold for the development of new drugs. In contrast, the cyclopropane group is a three-membered cyclic structure that introduces rigidity into the molecule, which can influence its binding affinity and metabolic stability. The combination of these two motifs in 1-2-(1-phenyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine suggests a potential for diverse biological interactions.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. These compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The phenyl group attached to the pyrazole ring in this compound may further enhance its biological activity by influencing electronic and steric properties. Additionally, the ethylcyclopropane moiety could contribute to the molecule's solubility and bioavailability, making it more suitable for pharmacological applications.

In the context of modern drug discovery, the structural features of 1-2-(1-phenyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine make it an intriguing subject for further investigation. Researchers are particularly interested in understanding how the interplay between the pyrazole, phenyl, and cyclopropane groups affects its interaction with biological targets. This knowledge could pave the way for the development of new drugs with improved efficacy and reduced side effects.

The compound's potential applications extend beyond traditional pharmaceuticals. For instance, its unique structure might make it useful in materials science, where such molecules can be employed as building blocks for advanced materials with specific properties. The rigid framework provided by the cyclopropane ring could be particularly valuable in designing polymers or coatings with enhanced stability and functionality.

From a synthetic chemistry perspective, 1-2-(1-phenyl-1H-pyrazol-4-yl)ethylcyclopropan-1-amine represents an interesting challenge due to its complex architecture. The synthesis of this compound requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access such complex molecules more efficiently, which bodes well for future research endeavors.

The biological evaluation of this compound is still in its early stages, but preliminary studies suggest that it may exhibit promising activities in several therapeutic areas. For example, its ability to modulate enzyme activity or interact with specific receptors could make it a valuable lead compound for drug development. Further preclinical studies are needed to elucidate its mechanism of action and assess its potential as a therapeutic agent.

One of the most exciting aspects of 1-2-(1-phenyl-1H-pyrazol-4-y)ethylcyclopropane is its potential for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can predict how this compound might interact with biological targets at the atomic level. This approach allows for the rapid identification of promising candidates and can significantly accelerate the drug discovery process.

The integration of experimental data with computational modeling is becoming increasingly important in modern pharmaceutical research. By combining these two approaches, scientists can gain deeper insights into the structure-function relationships of complex molecules like 1-(2-(##(##(##(##(##(##(##(##(##(##(##(##(phenyl)-##(pyrazol)-4-y)ethyl)cyclopropa-n)- ##(amine))))))))). This holistic view is essential for optimizing drug candidates and improving their overall efficacy.

In conclusion, 1-(2-(##(##(##(##(##(##(##(##(##(##(##(phenyl)-pyrazol)-4-y)ethyl)cyclopropa-n)- ## amine)))))))) (CAS No. 2228395 -64 -8) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of pyrazole, phenyl, and cyclopropane moieties offers a rich platform for exploring new biological activities and developing innovative therapeutic agents. As research continues to uncover more about this molecule's properties and potential applications, it is likely to play an important role in future drug discovery efforts.